Cas no 1699310-10-5 (3-(2-bromophenyl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(2-bromophenyl)-1,1-difluoropropan-2-amine
• CAS No: 1699310-10-5
• MF: C₉H₁₀BrF₂N
• MW: 250.083208560944
• CID: 6525960
• PubChem ID: 84707179
• Update Time: 2025-05-19

3-(2-bromophenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)-1,1-difluoropropan-2-amine
• EN300-1937227
• 1699310-10-5

• Inchi： 1S/C9H10BrF2N/c10-7-4-2-1-3-6(7)5-8(13)9(11)12/h1-4,8-9H,5,13H2
• InChI Key： CZVVDAINGRSGFT-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(C(F)F)N

Computed Properties

• Exact Mass: 248.99647g/mol
• Monoisotopic Mass: 248.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-bromophenyl)-1,1-difluoropropan-2-amine

Exploring the Properties and Applications of 3-(2-bromophenyl)-1,1-difluoropropan-2-amine (CAS No. 1699310-10-5)

3-(2-bromophenyl)-1,1-difluoropropan-2-amine (CAS No. 1699310-10-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a 2-bromophenyl group attached to a difluoropropan-2-amine backbone, making it a versatile intermediate for synthesizing more complex structures. Researchers are particularly interested in its potential applications due to the unique combination of bromine and fluorine atoms, which can enhance biological activity and metabolic stability.

The compound’s molecular formula is C₉H₁₀BrF₂N, with a molecular weight of approximately 250.08 g/mol. Its structure includes a secondary amine functional group, which is often exploited in medicinal chemistry for its ability to form hydrogen bonds and improve solubility. The presence of fluorine atoms is another critical feature, as fluorinated compounds are known for their ability to modulate pharmacokinetic properties, such as absorption and distribution. This makes 3-(2-bromophenyl)-1,1-difluoropropan-2-amine a valuable building block in drug discovery.

One of the most searched questions about this compound is: "What are the synthetic routes for 3-(2-bromophenyl)-1,1-difluoropropan-2-amine?" The synthesis typically involves multi-step organic reactions, starting from commercially available 2-bromobenzaldehyde. Key steps may include reductive amination, fluorination, and purification via column chromatography. Researchers often optimize these processes to improve yield and scalability, which is crucial for industrial applications.

In recent years, the demand for fluorinated compounds has surged due to their widespread use in pharmaceuticals, agrochemicals, and materials science. For instance, 3-(2-bromophenyl)-1,1-difluoropropan-2-amine could serve as a precursor for developing novel central nervous system (CNS) drugs, given the amine group’s role in neurotransmitter mimicry. Additionally, agrochemical companies explore such compounds for designing next-generation pesticides and herbicides with improved efficacy and environmental safety.

Another trending topic is the green chemistry approach to synthesizing this compound. Environmental concerns have led scientists to explore solvent-free reactions, catalytic methods, and renewable feedstocks. For example, microwave-assisted synthesis has been investigated to reduce reaction times and energy consumption. These innovations align with the global push for sustainable chemical manufacturing, making 3-(2-bromophenyl)-1,1-difluoropropan-2-amine a case study in eco-friendly synthesis.

The compound’s physicochemical properties also make it a subject of computational chemistry studies. Researchers use molecular docking and quantum mechanical calculations to predict its interactions with biological targets. Such in silico analyses help prioritize experimental testing, saving time and resources in drug development. This interdisciplinary approach highlights the growing synergy between computational and experimental chemistry.

Market-wise, the demand for 3-(2-bromophenyl)-1,1-difluoropropan-2-amine is expected to rise, particularly in regions with robust pharmaceutical and agrochemical industries. Suppliers and contract research organizations (CROs) are expanding their catalogs to include this compound, catering to the needs of academic and industrial researchers. Custom synthesis services are also becoming popular, allowing clients to obtain tailored quantities and purity grades.

In summary, 3-(2-bromophenyl)-1,1-difluoropropan-2-amine (CAS No. 1699310-10-5) is a promising compound with diverse applications in life sciences and materials research. Its unique structural features, combined with the growing interest in fluorinated molecules, position it as a key player in modern chemistry. As synthetic methodologies advance and sustainability becomes a priority, this compound will likely play an even more significant role in innovation.